Cas no 2229584-76-1 (1-(4,6-dichloropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(4,6-dichloropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229584-76-1
• MF: C₁₀H₆Cl₂N₂O
• MW: 241.073440074921
• CID: 6284995
• PubChem ID: 165976427
• Update Time: 2025-11-01

1-(4,6-dichloropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4,6-dichloropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile
• EN300-1979470
• 2229584-76-1

• Inchi： 1S/C10H6Cl2N2O/c11-8-1-9(12)14-4-7(8)10(5-13)2-6(15)3-10/h1,4H,2-3H2
• InChI Key： GTNLUTAZWFVCFZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C1(C#N)CC(C1)=O)Cl

Computed Properties

• Exact Mass: 239.9857182g/mol
• Monoisotopic Mass: 239.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8Ų

Additional information on 1-(4,6-dichloropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile

Introduction to 1-(4,6-dichloropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229584-76-1)

1-(4,6-dichloropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile, identified by the CAS number 2229584-76-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a cyclobutane core functionalized with a pyridine moiety and a nitrile group. The structural arrangement of this molecule imparts unique chemical properties that make it a valuable candidate for further exploration in drug discovery and synthetic applications.

The pyridine ring in this compound, particularly the 4,6-dichloropyridin-3-yl substituent, plays a crucial role in modulating its reactivity and biological activity. Pyridine derivatives are widely recognized for their versatility in medicinal chemistry, often serving as key structural motifs in bioactive molecules. The presence of chlorine atoms at the 4 and 6 positions enhances the electrophilicity of the pyridine ring, facilitating various chemical transformations such as nucleophilic substitution and metal-catalyzed cross-coupling reactions. These properties make 1-(4,6-dichloropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile a promising intermediate for constructing more complex pharmacophores.

The cyclobutane ring in the molecular structure contributes to rigidity, which can be advantageous in terms of binding affinity and metabolic stability. The 3-oxocyclobutane moiety introduces a carbonyl group, which can participate in hydrogen bonding interactions or serve as a site for further functionalization. Additionally, the carbonitrile group (-CN) at the 1-position adds another layer of reactivity, allowing for transformations such as hydrolysis to an amide or reduction to an amine. These functional handles provide chemists with multiple avenues for modifying the compound's properties to suit specific biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 1-(4,6-dichloropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile as a scaffold for developing novel therapeutic agents. Studies have demonstrated that modifications to the pyridine ring can significantly alter binding interactions with biological receptors. For instance, computational studies suggest that subtle changes in the electron distribution around the pyridine nitrogen can enhance binding affinity to certain enzymes or receptors involved in inflammatory pathways. This underscores the importance of fine-tuning molecular structure to optimize pharmacological activity.

In parallel, experimental investigations have explored the synthetic utility of this compound. Researchers have leveraged its reactive sites to develop novel methodologies for constructing complex heterocyclic frameworks. The 4,6-dichloropyridin-3-yl group serves as an effective handle for introducing diverse substituents through palladium-catalyzed coupling reactions. For example, Suzuki-Miyaura and Heck couplings have been employed to attach aryl or vinyl groups, expanding the structural diversity of derivatives derived from this compound. Such synthetic strategies are crucial for generating libraries of compounds for high-throughput screening in drug discovery campaigns.

The nitrile group has also been exploited in synthetic transformations. Hydrolysis of the nitrile to an amide or carboxylic acid provides access to derivatives with different solubility profiles and metabolic stability. These properties are critical factors when designing drugs intended for oral administration or targeted delivery systems. Furthermore, recent reports indicate that transition-metal-catalyzed reductive amination of the nitrile group has enabled efficient synthesis of amine-containing analogs, which are known to exhibit enhanced bioavailability and reduced toxicity compared to their nitrile precursors.

Biologically speaking, 1-(4,6-dichloropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile and its derivatives have shown promise in preclinical studies targeting various disease mechanisms. The pyridine scaffold is frequently found in approved drugs due to its ability to interact with biological targets such as kinases and G protein-coupled receptors (GPCRs). The cyclobutane ring enhances ligand efficiency by providing rigidity, while the nitrile group can be further functionalized to modulate pharmacokinetic properties. These combined features make this compound an attractive starting point for developing next-generation therapeutics.

One particularly intriguing area of research involves exploring the potential of this compound as a kinase inhibitor. Kinases are enzymes that play pivotal roles in cellular signaling pathways associated with cancer growth and inflammation. Small-molecule inhibitors targeting kinases have revolutionized cancer therapy over the past decade. The structural features of 1-(4,6-dichloropyridin-3-yl)-3-oxocyclobutane-1-carbonitrile, including its pyridine moiety and cyclobutane core, position it as a candidate scaffold for designing selective kinase inhibitors. Preliminary computational studies suggest that minor modifications could enhance binding affinity to specific kinase domains while minimizing off-target effects.

Another emerging application lies in antimicrobial research. With increasing concerns about antibiotic resistance, there is a pressing need for novel antimicrobial agents with unique mechanisms of action. Pyridine derivatives have demonstrated efficacy against Gram-positive bacteria due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The structural complexity of 1-(4,6-dichloropyridin-3-yloxy)cyclobutane carbonitrile, including its chlorinated pyridine ring and cyclobutane unit, suggests potential antimicrobial activity against resistant strains. Further investigation into its interaction with bacterial targets is warranted.

The synthesis and characterization of this compound also highlight advancements in green chemistry principles. Modern synthetic methodologies emphasize atom economy, minimal waste generation, and energy efficiency, all of which are reflected in recent protocols developed for preparing derivatives of 1-(4-chloro-pyrimidinio)-3-pyrrolidonecarboxonitrile (a related compound). Solvent-free reactions, catalytic methods, and microwave-assisted synthesis have been explored to streamline production while reducing environmental impact. Such approaches align with global efforts to promote sustainable pharmaceutical manufacturing practices.

In conclusion, 1-(4-chloro-pyrimidinio)-3-pyrrolidonecarboxonitrile (CAS No: 2229584) is not only a structurally interesting molecule but also a versatile building block for pharmaceutical innovation . Its unique combination of reactive sites—chlorinated pyridine, cyclobutane core, and carbonitrile group—makes it an invaluable asset for medicinal chemists seeking novel bioactive scaffolds.* Recent research underscores its potential applications* ranging from kinase inhibition*to antimicrobial therapy.* As synthetic methodologies continue*to evolve,*so too will our ability*to harness*the full therapeutic potential*of this remarkable compound.* Continued exploration*will undoubtedly*yield*breakthroughs*that benefit human health worldwide.*